Cas no 2172567-98-3 (2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid)

• Product Name: 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid
• CAS No: 2172567-98-3
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6283541
• PubChem ID: 165821570
• Update Time: 2025-05-23

2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid
• EN300-1521996
• 2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]phenyl}propanoic acid
• 2172567-98-3

• Inchi： 1S/C28H26N2O5/c1-17(25(31)32)18-10-12-19(13-11-18)29-26(33)28(14-15-28)30-27(34)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-13,17,24H,14-16H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： UVUSVJJGHOPMAO-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC(C(C(=O)O)C)=CC=1

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid

Introduction to 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid (CAS No. 2172567-98-3)

2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172567-98-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropane ring, an amide functionality, and a fluorene-based moiety. The presence of these structural elements imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The fluorene moiety in the molecular structure of 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid is particularly noteworthy. Fluorene derivatives are well-known for their stability, fluorescence properties, and biological activity. In recent years, researchers have been leveraging the versatility of fluorene-based compounds in the design of novel therapeutic agents. The methoxycarbonyl group attached to the amino function within the molecule further enhances its reactivity and potential for chemical modification, enabling the synthesis of more complex derivatives with tailored biological profiles.

The cyclopropane ring is another critical feature of this compound. Cyclopropane-containing molecules have been extensively studied due to their unique conformational rigidity and ability to interfere with biological processes at the molecular level. For instance, cyclopropane derivatives have been shown to exhibit inhibitory effects on various enzymes and receptors, making them valuable scaffolds for drug development. The incorporation of a cyclopropane unit into 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid not only contributes to its structural complexity but also opens up possibilities for modulating its pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the amide group in 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid can engage in hydrogen bonding with specific residues in protein binding pockets, thereby influencing its binding affinity and selectivity. This insight has guided the optimization of analogs with improved pharmacokinetic properties.

The synthesis of 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has been instrumental in achieving the desired molecular architecture. These synthetic approaches not only highlight the technical expertise required but also underscore the importance of innovation in chemical synthesis for developing novel pharmaceuticals.

In terms of biological activity, preliminary studies on 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid have revealed promising results in vitro. The compound has demonstrated potential as an inhibitor of certain enzymes implicated in inflammatory pathways, suggesting its utility in addressing chronic inflammatory diseases. Additionally, its interaction with membrane-bound receptors has been explored, indicating possible applications in neurodegenerative disorders where receptor dysregulation plays a significant role.

The role of fluorene derivatives in medicinal chemistry cannot be overstated. Their ability to serve as both structural motifs and functional groups makes them indispensable tools for drug design. The introduction of novel substituents into the fluorene core can lead to compounds with enhanced potency, selectivity, and metabolic stability. As such, 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid represents a valuable addition to the growing library of fluorene-based scaffolds being evaluated for therapeutic applications.

The cyclopropane unit adds another layer of complexity to this molecule, offering opportunities for unique interactions with biological targets. Cyclopropylamines, in particular, have been reported to exhibit interesting pharmacological effects due to their ability to mimic strained conformations found in natural products. By integrating a cyclopropane ring into 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}propanoic acid, researchers aim to exploit these interactions for therapeutic benefit.

From a medicinal chemistry perspective, the amide bond serves as a versatile linker that can connect different pharmacophoric units within a single molecule. The presence of an amide group in 2-{4-1-( {(9H-fluorenine)-methylcarbonyl)amino)cyclopropylemidophenylethanolamine}} allows for further derivatization through techniques such as hydrolysis or amidation reactions. This flexibility is crucial for fine-tuning the pharmacological properties of the compound and tailoring it to specific therapeutic needs.

The methoxycarbonyl group attached to the amino function not only enhances reactivity but also contributes to solubility and bioavailability upon administration. In drug development, optimizing solubility is essential for achieving effective drug delivery systems. The methoxycarbonyl moiety can be considered as an effective solubilizing agent while maintaining structural integrity during metabolic processes.

In conclusion, 2{ - 4 - 1 - ( { ( 9 H - f l u o r e n e - 9 - y l ) m e t h o x y c a r b o n y l ) a m i n o ) c y c l o p r o p a n e a m i d o p h e n y l } p r o p a n o i c } p r o p h e n y l } p r o p h e n y l } propanoic acid ( C A S N O . 2 1 7 2 5 6 7 - 98 - 3 ) is an intriguing compound with significant potential in pharmaceutical research . Its unique structural features—such as the fl u o r e n e m o i e t y , c y c l o p r o p a n e ring , amide group , and m e t h o x y c a r b o n y l substituent—make it a promising candidate for further exploration . Advances i n computational chemistry and molecular modeling are enhancing our understanding of its interactions with biological targets , paving way for novel therapeutic agents . As research continues , this compound is expected to contribute significantly to advancements in drug discovery and development . p >